Cas no 1025632-23-8 (2-fluoro-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]-5-(trifluoromethyl)aniline)

• Product Name: 2-fluoro-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]-5-(trifluoromethyl)aniline
• CAS No: 1025632-23-8
• MF: C₁₆H₉F₇N₂O₅S
• MW: 474.306887388229
• MDL: MFCD00244999
• CID: 5214951
• Update Time: 2026-03-06

2-fluoro-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]-5-(trifluoromethyl)aniline

• MDL： MFCD00244999
• Inchi： 1S/C16H9F7N2O5S/c17-12-6-1-9(15(18,19)20)7-13(12)24-8-14(25(26)27)31(28,29)11-4-2-10(3-5-11)30-16(21,22)23/h1-8,24H/b14-8-
• InChI Key： INGRSWATLTVZMN-ZSOIEALJSA-N
• SMILES： N(/C=C(/[N+]([O-])=O)\S(C1=CC=C(OC(F)(F)F)C=C1)(=O)=O)C1=CC(C(F)(F)F)=CC=C1F

Additional information on 2-fluoro-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]-5-(trifluoromethyl)aniline

Comprehensive Overview of 2-fluoro-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]-5-(trifluoromethyl)aniline (CAS No. 1025632-23-8)

2-fluoro-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]-5-(trifluoromethyl)aniline (CAS No. 1025632-23-8) is a specialized fluorinated aniline derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of fluoro and trifluoromethyl groups, which enhance its reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for CAS 1025632-23-8 due to its potential in drug discovery and material science.

The molecular structure of 2-fluoro-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]-5-(trifluoromethyl)aniline includes a nitro group and a sulfonyl moiety, which contribute to its versatility in organic synthesis. These functional groups are often explored in the development of bioactive compounds, particularly in the design of enzyme inhibitors and receptor modulators. The presence of trifluoromethoxy and trifluoromethyl substituents further enhances its lipophilicity, a critical factor in pharmacokinetics.

In recent years, the demand for fluorinated compounds like 2-fluoro-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]-5-(trifluoromethyl)aniline has surged, driven by advancements in precision medicine and sustainable agriculture. This compound is particularly relevant in the context of AI-driven drug discovery, where computational models predict its potential interactions with biological targets. Searches for fluorinated anilines in drug development and CAS 1025632-23-8 applications have increased, reflecting its growing importance in R&D.

The synthesis of 2-fluoro-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]-5-(trifluoromethyl)aniline typically involves multi-step reactions, including nitration, sulfonylation, and fluorination. These processes are optimized for yield and purity, ensuring the compound meets the stringent requirements of industrial and academic laboratories. Researchers often inquire about synthetic routes for CAS 1025632-23-8 and purification methods for fluorinated anilines, highlighting the technical challenges associated with its production.

From a commercial perspective, 2-fluoro-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]-5-(trifluoromethyl)aniline is available through specialized chemical suppliers catering to the pharmaceutical and agrochemical sectors. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. Market trends indicate a steady rise in the procurement of high-purity fluorinated intermediates, with CAS 1025632-23-8 being a notable example.

Environmental and safety considerations are paramount when handling 2-fluoro-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]-5-(trifluoromethyl)aniline. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. FAQs such as is CAS 1025632-23-8 toxic? and storage conditions for fluorinated anilines are common among users, underscoring the need for clear safety guidelines.

In conclusion, 2-fluoro-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]-5-(trifluoromethyl)aniline (CAS No. 1025632-23-8) represents a critical building block in modern chemistry. Its applications span drug design, material science, and crop protection, aligning with global trends in innovation and sustainability. As research continues to uncover new uses for this compound, its relevance in scientific and industrial communities is expected to grow.